Cas no 1261896-12-1 (3-(3-Chloro-5-methylphenyl)phenol)

• Product Name: 3-(3-Chloro-5-methylphenyl)phenol
• CAS No: 1261896-12-1
• MF: C₁₃H₁₁ClO
• MW: 218.678842782974
• MDL: MFCD18312876
• CID: 2761924
• PubChem ID: 53218591
• Update Time: 2025-04-21

3-(3-Chloro-5-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261896-12-1
• 3-(3-CHLORO-5-METHYLPHENYL)PHENOL
• MFCD18312876
• DTXSID20683511
• 3'-Chloro-5'-methyl[1,1'-biphenyl]-3-ol
• 3-(3-Chloro-5-methylphenyl)phenol, 95%
• 3-(3-Chloro-5-methylphenyl)phenol

• MDL： MFCD18312876
• Inchi： 1S/C13H11ClO/c1-9-5-11(7-12(14)6-9)10-3-2-4-13(15)8-10/h2-8,15H,1H3
• InChI Key： HSPGUWDQOBWXAP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 218.0498427Da
• Monoisotopic Mass: 218.0498427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų